(1S,3R)-3-[2-(4-fluorophenyl)-2-oxoethyl]cyclohexane-1-carboxylic acid
CAS No.: 735275-19-1
Cat. No.: VC11699171
Molecular Formula: C15H17FO3
Molecular Weight: 264.29 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 735275-19-1 |
|---|---|
| Molecular Formula | C15H17FO3 |
| Molecular Weight | 264.29 g/mol |
| IUPAC Name | (1S,3R)-3-[2-(4-fluorophenyl)-2-oxoethyl]cyclohexane-1-carboxylic acid |
| Standard InChI | InChI=1S/C15H17FO3/c16-13-6-4-11(5-7-13)14(17)9-10-2-1-3-12(8-10)15(18)19/h4-7,10,12H,1-3,8-9H2,(H,18,19)/t10-,12+/m1/s1 |
| Standard InChI Key | RVKRHZTVPXHKMR-PWSUYJOCSA-N |
| Isomeric SMILES | C1C[C@H](C[C@H](C1)C(=O)O)CC(=O)C2=CC=C(C=C2)F |
| SMILES | C1CC(CC(C1)C(=O)O)CC(=O)C2=CC=C(C=C2)F |
| Canonical SMILES | C1CC(CC(C1)C(=O)O)CC(=O)C2=CC=C(C=C2)F |
Introduction
(1S,3R)-3-[2-(4-Fluorophenyl)-2-oxoethyl]cyclohexane-1-carboxylic acid is a complex organic compound that has garnered attention in the field of specialty chemicals. It is supplied by companies like Parchem, which highlights its availability for various research and industrial applications . This compound is characterized by its specific stereochemistry, indicated by the (1S,3R) notation, and its structural components, including a cyclohexane ring, a carboxylic acid group, and a fluorophenyl moiety.
Biological Activity and Applications
While specific biological activity data for (1S,3R)-3-[2-(4-fluorophenyl)-2-oxoethyl]cyclohexane-1-carboxylic acid is not readily available, compounds with similar structural features often exhibit interesting pharmacological properties. For instance, fluorinated compounds can display enhanced bioavailability and metabolic stability, making them attractive candidates for drug development.
Research Findings and Future Directions
Given the limited specific research findings on (1S,3R)-3-[2-(4-fluorophenyl)-2-oxoethyl]cyclohexane-1-carboxylic acid, future studies could focus on its synthesis optimization, biological activity screening, and potential applications in pharmaceuticals or materials science. The compound's unique structure suggests potential for further investigation into its chemical and biological properties.
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